Cas no 176853-52-4 (1,10-Phenanthroline, 2,2'-[1,1'-biphenyl]-4,4'-diylbis-)

• Product Name: 1,10-Phenanthroline, 2,2'-[1,1'-biphenyl]-4,4'-diylbis-
• CAS No: 176853-52-4
• MF: C₃₆H₂₂N₄
• MW: 510.58668756485
• CID: 3815888
• PubChem ID: 10791818
• Update Time: 2025-08-05

1,10-Phenanthroline, 2,2'-[1,1'-biphenyl]-4,4'-diylbis- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 2,2'-[1,1'-biphenyl]-4,4'-diylbis-
• 176853-52-4
• 4,4'-Di(1,10-phenanthrolin-2-yl)-1,1'-biphenyl
• SCHEMBL10032468

• Inchi： 1S/C36H22N4/c1-3-27-13-15-29-17-19-31(39-35(29)33(27)37-21-1)25-9-5-23(6-10-25)24-7-11-26(12-8-24)32-20-18-30-16-14-28-4-2-22-38-34(28)36(30)40-32/h1-22H
• InChI Key： BBHFRDNLNCAAHR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3C=CC4C(N=3)=C3C(C=CC=N3)=CC=4)C=C2)=CC=C(C2C=CC3C(N=2)=C2C(C=CC=N2)=CC=3)C=C1

Computed Properties

• Exact Mass: 510.18444672Da
• Monoisotopic Mass: 510.18444672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 51.6Ų

Additional information on 1,10-Phenanthroline, 2,2'-[1,1'-biphenyl]-4,4'-diylbis-

Compound CAS No. 176853-52-4: 1,10-Phenanthroline and Its Derivatives

1,10-Phenanthroline, also known as phen, is a heterocyclic aromatic compound with a distinctive bicyclic structure. It is widely recognized for its coordination properties with metal ions, making it a valuable tool in various fields of chemistry and materials science. The compound is particularly noted for its ability to form stable complexes with transition metals, which has led to its extensive use in analytical chemistry and catalysis.

The CAS No. 176853-52-4 corresponds to the specific derivative of phenanthroline named 2,2'-[1,1'-biphenyl]-4,4'-diylbis. This derivative extends the versatility of phenanthroline by incorporating a biphenyl group into its structure. The biphenyl moiety introduces additional electronic and steric effects, which can significantly influence the coordination properties and reactivity of the compound.

Recent studies have highlighted the potential of this derivative in advanced materials science applications. For instance, researchers have explored its role in constructing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation technologies. The integration of the biphenyl group enhances the structural flexibility of the framework, enabling better adsorption capabilities.

In addition to its applications in materials science, 2,2'-[1,1'-biphenyl]-4,4'-diylbis has shown promise in biochemistry. Its ability to coordinate with metal ions such as copper and zinc makes it a potential candidate for designing enzyme mimics or drug delivery systems. Recent findings suggest that this derivative can selectively bind to certain metalloenzymes, providing insights into enzyme mechanisms and offering new strategies for therapeutic interventions.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions. For example, the use of palladium catalysts has enabled more precise control over the regioselectivity of the coupling steps, leading to higher yields of the desired product.

From an environmental perspective, the development of greener synthesis routes for phenanthroline derivatives is an active area of research. Scientists are exploring the use of biodegradable solvents and renewable feedstocks to reduce the ecological footprint of these processes. Such efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing.

In conclusion, 1,10-Phenanthroline and its derivatives continue to be a focal point in chemical research due to their unique properties and diverse applications. The integration of cutting-edge synthetic methods and innovative material designs ensures that this compound will remain at the forefront of scientific advancements for years to come.